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Compound of Interest

Compound Name: Boc-Orn(Tfa)-OH

Cat. No.: B8484876

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Na-Boc-No-trifluoroacetyl-L-ornithine (Boc-
Orn(Tfa)-OH), a crucial building block in peptide synthesis and drug discovery. We will delve
into its chemical structure, a detailed synthesis protocol, and relevant physicochemical

properties.

Chemical Structure and Properties

Boc-Orn(Tfa)-OH is a derivative of the amino acid L-ornithine, where the alpha-amino group is
protected by a tert-butyloxycarbonyl (Boc) group, and the delta-amino group is protected by a
trifluoroacetyl (Tfa) group. This orthogonal protection scheme is instrumental in solid-phase
peptide synthesis (SPPS), allowing for the selective deprotection of either amino group during

the construction of complex peptide chains.

The structure of Boc-Orn(Tfa)-OH is as follows:

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b8484876?utm_src=pdf-interest
https://www.benchchem.com/product/b8484876?utm_src=pdf-body
https://www.benchchem.com/product/b8484876?utm_src=pdf-body
https://www.benchchem.com/product/b8484876?utm_src=pdf-body
https://www.benchchem.com/product/b8484876?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8484876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
Reaction with Trifluoroacetylating Agent
(e.g., Ethyl Trifluoroacetate)
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 To cite this document: BenchChem. [An In-depth Technical Guide to Boc-Orn(Tfa)-OH:
Structure and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8484876#boc-orn-tfa-oh-structure-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.benchchem.com/product/b8484876#boc-orn-tfa-oh-structure-and-synthesis
https://www.benchchem.com/product/b8484876#boc-orn-tfa-oh-structure-and-synthesis
https://www.benchchem.com/product/b8484876#boc-orn-tfa-oh-structure-and-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8484876?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8484876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

